Cas no 1594032-87-7 ((1-bromo-2-butoxypropan-2-yl)benzene)

• Product Name: (1-bromo-2-butoxypropan-2-yl)benzene
• CAS No: 1594032-87-7
• MF: C₁₃H₁₉BrO
• MW: 271.193363428116
• CID: 6018560
• PubChem ID: 114772091
• Update Time: 2025-06-13

(1-bromo-2-butoxypropan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• (1-bromo-2-butoxypropan-2-yl)benzene
• 1594032-87-7
• EN300-1134985

• Inchi： 1S/C13H19BrO/c1-3-4-10-15-13(2,11-14)12-8-6-5-7-9-12/h5-9H,3-4,10-11H2,1-2H3
• InChI Key： BAKMDCAAJRKXCR-UHFFFAOYSA-N
• SMILES： BrCC(C)(C1C=CC=CC=1)OCCCC

Computed Properties

• Exact Mass: 270.06193g/mol
• Monoisotopic Mass: 270.06193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on (1-bromo-2-butoxypropan-2-yl)benzene

Chemical Profile of (1-bromo-2-butoxypropan-2-yl)benzene (CAS No. 1594032-87-7)

The compound (1-bromo-2-butoxypropan-2-yl)benzene, identified by its CAS number 1594032-87-7, represents a significant molecule in the realm of organic chemistry and pharmaceutical research. This compound, featuring a unique structural arrangement of bromine and butoxy substituents on a benzene ring, has garnered attention due to its potential applications in synthetic chemistry and as a precursor in the development of novel therapeutic agents. The presence of both bromine and butoxy groups imparts distinct reactivity, making it a valuable intermediate in various chemical transformations.

In recent years, the exploration of halogenated aromatic compounds has seen considerable advancements, particularly in the context of drug discovery and material science. The bromine atom in (1-bromo-2-butoxypropan-2-yl)benzene serves as a versatile handle for further functionalization, enabling chemists to introduce additional modifications through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required for achieving high binding affinity and selectivity in pharmaceuticals.

The butoxy group, on the other hand, contributes to the compound's solubility and metabolic stability, factors that are crucial for its potential use in medicinal chemistry. Research has demonstrated that alkoxy-substituted benzenes can exhibit improved pharmacokinetic properties, enhancing drug delivery and bioavailability. This makes (1-bromo-2-butoxypropan-2-yl)benzene a promising candidate for further investigation into its role as an intermediate in the synthesis of bioactive molecules.

Current studies in synthetic organic chemistry have been focusing on optimizing pathways for the preparation of halogenated aromatics with diverse substituents. The synthesis of (1-bromo-2-butoxypropan-2-yl)benzene typically involves multi-step processes that begin with the bromination of an appropriate precursor followed by selective alkylation or etherification. Advances in catalytic systems have enabled more efficient and scalable production methods, reducing the environmental impact and cost associated with these syntheses.

One notable application of this compound is in the development of ligands for metal-based catalysts. Halogenated aromatics often serve as effective ligand platforms due to their ability to coordinate with transition metals, facilitating various catalytic cycles. For instance, palladium-catalyzed cross-coupling reactions benefit significantly from the presence of bromine atoms, which act as leaving groups under specific conditions. This property has been leveraged in the synthesis of complex organic molecules, including those with pharmaceutical relevance.

In the pharmaceutical industry, intermediates like (1-bromo-2-butoxypropan-2-yl)benzene are often used in the construction of heterocyclic frameworks, which are prevalent in many active pharmaceutical ingredients (APIs). Heterocycles contribute to the biological activity of drugs by providing specific spatial arrangements of functional groups that interact with biological targets. The structural versatility offered by this compound allows for the exploration of novel heterocyclic systems with potential therapeutic benefits.

Computational chemistry has also played a crucial role in understanding the reactivity and properties of (1-bromo-2-butoxypropan-2-yl)benzene. Molecular modeling studies have provided insights into how different substituents influence electronic distributions and steric interactions within the molecule. These insights are invaluable for guiding experimental design and predicting outcomes before costly synthesis attempts are made. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

The demand for specialized intermediates like (1-bromo-2-butoxypropan-2-yl)benzene continues to grow as pharmaceutical companies seek innovative solutions to meet regulatory requirements and develop next-generation therapeutics. The compound's unique structure positions it as a key building block for a wide range of applications, from small-molecule drugs to advanced materials with tailored properties. As research progresses, new methodologies for its synthesis and functionalization are expected to emerge, further expanding its utility.

Environmental considerations have also influenced the development of synthetic routes for this compound. Green chemistry principles emphasize minimizing waste and hazardous byproducts while maximizing efficiency. Recent innovations have focused on developing catalytic systems that reduce reliance on harsh reagents or hazardous solvents, aligning with global efforts to sustainable chemical manufacturing. These advancements not only improve safety but also enhance economic viability through reduced waste disposal costs.

In conclusion, (1-bromo-2-butoxypropan-2-yl)benzene (CAS No. 1594032-87-7) stands out as a versatile intermediate with significant potential in both academic research and industrial applications. Its unique structural features make it valuable for constructing complex molecules through diverse synthetic strategies. As our understanding of organic transformations continues to evolve, compounds like this will undoubtedly play an increasingly important role in shaping the future of chemical innovation.